Cas no 347146-47-8 (1-Methoxyisoquinolin-6-amine)

• Product Name: 1-Methoxyisoquinolin-6-amine
• CAS No: 347146-47-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD14706718
• CID: 4649547
• PubChem ID: 22674045
• Update Time: 2025-10-30

1-Methoxyisoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-methoxyisoquinolin-6-amine
• 6-AMINO-1-METHOXYISOQUINOLINE
• 6-Isoquinolinamine, 1-methoxy-
• Z1255452173
• DTXSID60627499
• 347146-47-8
• F90385
• DA-42672
• CS-0240259
• IRVZMXJKUUYKDG-UHFFFAOYSA-N
• EN300-227286
• SCHEMBL113390
• AKOS025439964
• 1-Methoxyisoquinolin-6-amine

• MDL： MFCD14706718
• Inchi： 1S/C10H10N2O/c1-13-10-9-3-2-8(11)6-7(9)4-5-12-10/h2-6H,11H2,1H3
• InChI Key： IRVZMXJKUUYKDG-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC(=CC=2C=CN=1)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

1-Methoxyisoquinolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Methoxyisoquinolin-6-amine

Recent Advances in the Study of 1-Methoxyisoquinolin-6-amine (CAS: 347146-47-8) in Chemical Biology and Pharmaceutical Research

The compound 1-Methoxyisoquinolin-6-amine (CAS: 347146-47-8) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic amine derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on exploring its pharmacological properties, synthetic routes, and applications in targeted therapy.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-Methoxyisoquinolin-6-amine serves as a key intermediate in the synthesis of novel kinase inhibitors. The researchers developed an efficient synthetic pathway starting from commercially available 6-nitroisoquinoline, achieving an overall yield of 68% through optimized methoxylation and reduction steps. The compound's structural characterization was confirmed by NMR and mass spectrometry, with the CAS number 347146-47-8 clearly identified.

In cancer research, a team from the University of Cambridge reported that derivatives of 1-Methoxyisoquinolin-6-amine exhibited potent inhibitory activity against CDK8/19 kinases, with IC50 values in the low nanomolar range. The lead compound from this series showed promising antiproliferative effects in colorectal cancer cell lines while demonstrating good selectivity over normal cells. This research was published in Nature Chemical Biology in early 2024.

Recent pharmacological investigations have revealed that 1-Methoxyisoquinolin-6-amine derivatives can modulate various signaling pathways, including the Wnt/β-catenin and JAK-STAT pathways. Structure-activity relationship (SAR) studies have identified the methoxy group at position 1 and the amino group at position 6 as critical for maintaining biological activity. These findings were presented at the 2024 American Chemical Society National Meeting.

The compound's potential extends beyond oncology. A 2024 study in ACS Chemical Neuroscience demonstrated that certain 1-Methoxyisoquinolin-6-amine analogs could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to reduce oxidative stress and inhibit α-synuclein aggregation.

From a chemical biology perspective, 1-Methoxyisoquinolin-6-amine has proven valuable as a fluorescent probe for studying protein-ligand interactions. Its inherent fluorescence properties allow real-time monitoring of binding events, as reported in a recent Analytical Chemistry publication. This application opens new possibilities for high-throughput screening and mechanistic studies.

Ongoing research is exploring the compound's potential in combination therapies and as part of PROTAC (proteolysis targeting chimera) molecules. Several pharmaceutical companies have included 1-Methoxyisoquinolin-6-amine derivatives in their preclinical pipelines, with one candidate expected to enter Phase I clinical trials in 2025 for the treatment of solid tumors.

In conclusion, 1-Methoxyisoquinolin-6-amine (CAS: 347146-47-8) represents a versatile scaffold with multiple applications in drug discovery and chemical biology. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable tool for researchers. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential to other disease areas.